N-(1-cyano-1,2-dimethylpropyl)-2-{[4-methyl-3-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)phenyl]amino}acetamide

• IUPAC Name: N-(2-cyano-3-methylbutan-2-yl)-2-[4-methyl-3-(5-methyltetrazol-1-yl)anilino]acetamide
• InChI: InChI=1S/C17H23N7O/c1-11(2)17(5,10-18)20-16(25)9-19-14-7-6-12(3)15(8-14)24-13(4)21-22-23-24/h6-8,11,19H,9H2,1-5H3,(H,20,25)
• InChI Key: XJQVICATCPNGQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NCC(=O)NC(C)(C#N)C(C)C)N2C(=NN=N2)C
• Molecular Formula: C17H23N7O
• Molecular Weight: 341.4 g/mol

Description

N-(1-cyano-1,2-dimethylpropyl)-2-{[4-methyl-3-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)phenyl]amino}acetamide is a useful research compound. Its molecular formula is C17H23N7O and its molecular weight is 341.419. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

Research has demonstrated the utility of cyanoacetamide derivatives in synthesizing a range of heterocyclic compounds, which have shown significant antimicrobial properties. For example, the synthesis of new heterocycles incorporating the antipyrine moiety using cyanoacetamide derivatives has been explored. These synthesized compounds were evaluated and found to possess antimicrobial activities, suggesting their potential application in developing new antimicrobial agents (Bondock et al., 2008).

Antitumor Activities

Cyanoacetamide derivatives have also been utilized in the synthesis of novel compounds with potential antitumor activities. The research aimed at exploring these derivatives' utility in creating new therapeutic agents has led to the discovery of compounds exhibiting promising in vitro antitumor activities against various cancer cell lines. This indicates the potential of such compounds in cancer research and therapy development.

Synthesis of Novel Compounds with Biological Interest

Furthermore, the versatility of cyanoacetamide derivatives has facilitated the synthesis of novel 1,2,3,4-tetrahydrocarbazole derivatives of biological interest. The synthetic pathways employed have allowed for the creation of compounds with potential applications in medicinal chemistry and drug development, showcasing the broad utility of such chemical scaffolds in scientific research (Fadda et al., 2010).